Cas no 68643-21-0 (L-Cysteine, dodecyl ester)
L-Cysteine, dodecyl ester structure
Product Name:L-Cysteine, dodecyl ester
CAS No:68643-21-0
MF:C15H31NO2S
MW:289.477143526077
CID:392782
Update Time:2024-01-29
L-Cysteine, dodecyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Cysteine, dodecyl ester
-
- Inchi: 1S/C15H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-18-15(17)14(16)13-19/h14,19H,2-13,16H2,1H3/t14-/m0/s1
- InChI Key: DKYZPZYKUSAOSI-AWEZNQCLSA-N
- SMILES: C(OCCCCCCCCCCCC)(=O)[C@H](CS)N
Computed Properties
- Exact Mass: 289.208
- Monoisotopic Mass: 289.208
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3A^2
Experimental Properties
- Density: 0.972±0.06 g/cm3(Predicted)
- Boiling Point: 374.5±32.0 °C(Predicted)
- pka: 9.34±0.10(Predicted)
L-Cysteine, dodecyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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